Cas no 301339-45-7 (butan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate)

• Product Name: butan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• CAS No: 301339-45-7
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 5964064
• PubChem ID: 5943258
• Update Time: 2025-08-05

butan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• butan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate
• sec-butyl (E)-2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)acrylate
• 2-Cyano-3-[5-(4-nitro-phenyl)-furan-2-yl]-acrylic acid sec-butyl ester
• 2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, 1-methylpropyl ester
• F0862-0239
• butan-2-yl (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• butan-2-yl (2E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• sec-Butyl 2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)acrylate
• (E)-sec-butyl 2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)acrylate
• 301339-45-7
• AKOS002185451
• AKOS016245261

• Inchi： 1S/C18H16N2O5/c1-3-12(2)24-18(21)14(11-19)10-16-8-9-17(25-16)13-4-6-15(7-5-13)20(22)23/h4-10,12H,3H2,1-2H3
• InChI Key： IUCVSKOYLIPOBH-UHFFFAOYSA-N
• SMILES： C(OC(C)CC)(=O)C(C#N)=CC1=CC=C(C2=CC=C([N+]([O-])=O)C=C2)O1

Computed Properties

• Exact Mass: 340.10592162g/mol
• Monoisotopic Mass: 340.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 507.9±50.0 °C(Predicted)

Additional information on butan-2-yl (2E)-2-cyano-3-5-(4-nitrophenyl)furan-2-ylprop-2-enoate

Compound CAS No 301339-45-7: Butan-2-yl (2E)-2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)prop-2-enoate

The compound with CAS No 301339-45-7, commonly referred to as butan-2-yl (2E)-2-cyano-3-(5-(4-nitrophenyl)furan-2-yl)prop-2-enoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a butanoyl group, a cyano group, and a furan ring substituted with a nitrophenyl group. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and exhibiting unique properties.

Recent studies have highlighted the importance of such compounds in the field of drug delivery systems. The furan ring in the molecule is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer applications. The nitrophenyl group, on the other hand, enhances the molecule's ability to interact with biological systems, making it a promising candidate for targeted drug delivery. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacokinetic properties.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The key steps involve the formation of the furan ring via cyclization reactions and subsequent functionalization to introduce the cyano and nitrophenyl groups. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis process. This has significantly improved the scalability of the synthesis, making it feasible for large-scale production in industrial settings.

The physical properties of CAS No 301339-45-7 are equally intriguing. The molecule exhibits a high degree of stability under ambient conditions, which is attributed to the resonance stabilization provided by the conjugated system involving the cyano and furan groups. Additionally, the compound demonstrates moderate solubility in common organic solvents, which is advantageous for its use in solution-based chemical reactions. Its melting point and boiling point are within ranges that make it suitable for various thermal processing techniques.

From an environmental perspective, there is growing interest in understanding the fate and transport of such compounds in natural systems. Preliminary studies suggest that CAS No 301339-45-7 undergoes slow degradation under aerobic conditions, primarily through hydrolysis and oxidation pathways. However, further research is needed to fully characterize its environmental impact and develop strategies for minimizing its ecological footprint.

In conclusion, CAS No 301339-45